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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B083087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 119, also known by its Colour Index name C.I. 262085 and CAS number 12220-20-

1, is a synthetic anionic dye belonging to the di-azo class of compounds. Its molecular structure

features two azo (-N=N-) groups, which are responsible for its characteristic red color. The

presence of sulfonic acid groups confers water solubility and allows it to be classified as an

acid dye. This technical guide provides a comprehensive overview of the known chemical

properties of Acid Red 119, including its physicochemical characteristics, a general synthesis

protocol, and an exploration of its biological interactions, with a focus on its toxicological profile.

This information is intended to be a valuable resource for researchers and professionals in the

fields of chemistry, toxicology, and drug development who may encounter or utilize this

compound in their work.

Physicochemical Properties
The fundamental chemical and physical properties of Acid Red 119 are summarized in the

table below. These properties are crucial for understanding its behavior in various chemical and

biological systems.
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Property Value References

IUPAC Name

disodium;3-[[N-ethyl-4-[[4-[(3-

sulfonatophenyl)diazenyl]napht

halen-1-

yl]diazenyl]anilino]methyl]benz

enesulfonate

[1]

Synonyms

C.I. Acid Red 119, C.I. 262085,

Acid Red V, Weak Acid Red

Brown V

[2][3]

CAS Number
12220-20-1 (primary), 70210-

06-9
[2][3][4][5]

Molecular Formula C₃₁H₂₅N₅Na₂O₆S₂ [2][4][6]

Molecular Weight 637.67 g/mol [2][3][4]

Appearance Red to dark red powder [6]

Solubility
Soluble in water and alcohol;

Insoluble in ether.
[6]

Stability

Stable under acidic pH

conditions; less stable in

alkaline environments.

[6]

Melting Point >320 °C [7]

Spectroscopic Data
While comprehensive, publicly available spectroscopic data for Acid Red 119 is limited,

general characteristics for azo dyes can be inferred.

UV-Vis Spectroscopy: Azo dyes characteristically exhibit strong absorption bands in the

visible region of the electromagnetic spectrum, which is responsible for their color. For a

similar red azo dye, Acid Red B, the maximum absorption peak (λmax) is observed at 510

nm in the visible region, with other strong absorption peaks in the ultraviolet range (250-350
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nm). These absorptions are attributed to π-π* and n-π* electronic transitions within the

benzene rings and azo bonds.[8]

Infrared (IR) Spectroscopy: The IR spectrum of an azo dye would be expected to show

characteristic peaks for its functional groups. Key absorptions would include those for N=N

stretching (azo group), C-H stretching and bending from the aromatic rings, S=O stretching

from the sulfonate groups, and C-N stretching.[9][10][11]

Experimental Protocols
General Synthesis of Acid Red 119
The synthesis of Acid Red 119 is a multi-step process involving two diazotization and two azo

coupling reactions.[2] The general procedure is as follows:

First Diazotization: 3-Aminobenzenesulfonic acid is diazotized by reacting it with a cold,

acidic solution of sodium nitrite. This reaction is typically carried out at a low temperature (0-

5 °C) to ensure the stability of the resulting diazonium salt.

First Azo Coupling: The diazonium salt of 3-aminobenzenesulfonic acid is then coupled with

naphthalen-1-amine.

Second Diazotization: The product from the first coupling reaction, which now contains a

primary aromatic amine group from the naphthalen-1-amine moiety, is subjected to a second

diazotization reaction under similar cold, acidic conditions.

Second Azo Coupling: The resulting di-azo diazonium salt is finally coupled with 3-

(ethyl(phenyl)amino)methyl)benzenesulfonic acid to yield the final product, Acid Red 119.

A detailed, generalized experimental protocol for the synthesis of azo dyes is provided below.

Specific quantities and reaction conditions would need to be optimized for the synthesis of

Acid Red 119.

Diazotization of an Aromatic Amine:

A primary aromatic amine is dissolved or suspended in a mineral acid (e.g., hydrochloric

acid) and cooled to 0-5 °C in an ice bath.
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A solution of sodium nitrite in water is added dropwise to the amine solution, maintaining the

low temperature.

The reaction is stirred for a period of time to ensure complete formation of the diazonium

salt.

Azo Coupling with a Coupling Component (e.g., a Naphthol or Aromatic Amine):

The coupling component is dissolved in an appropriate solvent (e.g., an alkaline solution for

phenols/naphthols or an acidic solution for amines).

The solution of the coupling component is also cooled to 0-5 °C.

The cold diazonium salt solution is slowly added to the cold solution of the coupling

component with vigorous stirring.

The pH of the reaction mixture may need to be adjusted to facilitate the coupling reaction.

The resulting azo dye often precipitates out of the solution and can be collected by filtration,

washed, and dried.[12][13][14][15][16][17]

Below is a workflow diagram illustrating the general synthesis of a di-azo dye.
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Step 1: First Diazotization Step 2: First Coupling Step 3: Second Diazotization Step 4: Second Coupling

3-Aminobenzenesulfonic Acid NaNO2, HCl (0-5 °C)
Reacts with

Diazonium Salt 1
Forms

Naphthalen-1-amineCouples with Mono-azo Intermediate
Forms

NaNO2, HCl (0-5 °C)Reacts with Di-azo Diazonium Salt
Forms

3-(ethyl(phenyl)amino)methyl)
benzenesulfonic acid

Couples with Acid Red 119
Forms

Acid Red 119 Exposure
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Hepatotoxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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